Cas no 941962-82-9 (2-4-(4-methoxyphenyl)piperazin-1-yl-2-oxo-N-(thiophen-2-yl)methylacetamide)

• Product Name: 2-4-(4-methoxyphenyl)piperazin-1-yl-2-oxo-N-(thiophen-2-yl)methylacetamide
• CAS No: 941962-82-9
• MF: C₁₈H₂₁N₃O₃S
• MW: 359.44264292717
• CID: 5501484
• Update Time: 2025-10-25

2-4-(4-methoxyphenyl)piperazin-1-yl-2-oxo-N-(thiophen-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxo-N-(thiophen-2-ylmethyl)acetamide
• 2-4-(4-methoxyphenyl)piperazin-1-yl-2-oxo-N-(thiophen-2-yl)methylacetamide

• Inchi： 1S/C18H21N3O3S/c1-24-15-6-4-14(5-7-15)20-8-10-21(11-9-20)18(23)17(22)19-13-16-3-2-12-25-16/h2-7,12H,8-11,13H2,1H3,(H,19,22)
• InChI Key： GZNIZEDZXMBLHE-UHFFFAOYSA-N
• SMILES： C(NCC1SC=CC=1)(=O)C(N1CCN(C2=CC=C(OC)C=C2)CC1)=O

Additional information on 2-4-(4-methoxyphenyl)piperazin-1-yl-2-oxo-N-(thiophen-2-yl)methylacetamide

Comprehensive Overview of 2-4-(4-Methoxyphenyl)piperazin-1-yl-2-oxo-N-(thiophen-2-yl)methylacetamide (CAS No. 941962-82-9)

The compound 2-4-(4-methoxyphenyl)piperazin-1-yl-2-oxo-N-(thiophen-2-yl)methylacetamide (CAS No. 941962-82-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a piperazine ring and a thiophene moiety, this compound is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its pharmacological properties, as it may interact with various biological targets, such as receptors or enzymes, making it a candidate for therapeutic innovation.

In recent years, the demand for novel small-molecule compounds like 941962-82-9 has surged, driven by advancements in precision medicine and targeted therapy. The integration of computational chemistry and high-throughput screening has accelerated the identification of such molecules, with 2-4-(4-methoxyphenyl)piperazin-1-yl-2-oxo-N-(thiophen-2-yl)methylacetamide standing out due to its modular design. This compound's structure-activity relationship (SAR) is a focal point for scientists aiming to optimize its efficacy and selectivity for specific applications.

The synthesis of CAS No. 941962-82-9 involves multi-step organic reactions, often starting from 4-methoxyphenylpiperazine and thiophene-2-carbaldehyde. Key steps include amide bond formation and oxo-acetamide derivatization, which require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are critical for characterizing this compound, ensuring its suitability for further research.

One of the trending topics in the scientific community is the role of heterocyclic compounds in addressing unmet medical needs. 2-4-(4-Methoxyphenyl)piperazin-1-yl-2-oxo-N-(thiophen-2-yl)methylacetamide exemplifies this trend, as its thiophene and piperazine components are known to enhance bioavailability and binding affinity. This aligns with the growing interest in fragment-based drug design, where researchers combine small molecular fragments to create potent therapeutics.

From an industrial perspective, the scalability of producing 941962-82-9 is a critical consideration. Manufacturers are investing in green chemistry approaches to minimize waste and improve sustainability. This resonates with the broader push for environmentally friendly synthesis methods, a topic frequently searched by professionals in the field. Additionally, the compound's stability under various storage conditions is a common query, highlighting the need for detailed physicochemical data.

In conclusion, 2-4-(4-methoxyphenyl)piperazin-1-yl-2-oxo-N-(thiophen-2-yl)methylacetamide (CAS No. 941962-82-9) represents a promising avenue for scientific exploration. Its structural complexity and potential applications in drug development make it a subject of ongoing research. As the field evolves, this compound may play a pivotal role in addressing challenges in medicinal chemistry and therapeutic innovation, catering to the needs of both academia and industry.